Cas no 2770486-41-2 (Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2770486-41-2
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 6527217
• PubChem ID: 165993489
• Update Time: 2025-07-23

Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate
• EN300-37397881
• 2770486-41-2
• Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C17H19NO2/c1-2-17-10-8-15(9-11-17)18(13-17)16(19)20-12-14-6-4-3-5-7-14/h1,3-7,15H,8-13H2
• InChI Key： BJUCTSLFPMYKDM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2(C#C)CCC1CC2)=O

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate

Professional Introduction to Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2770486-41-2)

Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate, a compound with the CAS number 2770486-41-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecule, characterized by its complex bicyclic structure and functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate consists of a bicyclic framework with a nitrogen-containing heterocycle, specifically an azabicyclo[2.2.2]octane core. This core is further modified by the presence of an ethynyl group at the 4-position and a carboxylate ester moiety at the 2-position, which are critical for its biological activity and reactivity. The benzyl group attached to the carboxylate ester provides additional functionality, enhancing its utility in synthetic chemistry and drug design.

In recent years, there has been growing interest in the development of novel scaffolds that can be incorporated into drug molecules to improve their pharmacokinetic properties and target specificity. The bicyclic structure of Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate offers several advantages over traditional linear or planar molecules. The rigid three-dimensional conformation provided by the bicyclic system can facilitate better binding to biological targets, leading to increased efficacy and reduced side effects.

The ethynyl group in the molecule is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. Ethynyl groups can undergo various reactions, including Sonogashira coupling, which allows for the introduction of aryl or vinyl groups at specific positions within the molecule. This reactivity has been exploited in the synthesis of more complex derivatives that exhibit enhanced biological activity.

Research in the field of medicinal chemistry has demonstrated that compounds with azabicyclo[2.2.2]octane cores often possess interesting pharmacological properties. These structures have been shown to interact with a wide range of biological targets, including enzymes and receptors involved in various disease pathways. For instance, studies have indicated that azabicyclo[2.2.2]octane derivatives can modulate neurotransmitter systems, making them potential candidates for treating neurological disorders.

The carboxylate ester group in Benzyl 4-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate also plays a crucial role in determining its biological behavior. Ester functionalities are known to enhance membrane permeability and metabolic stability, which are important factors for drug bioavailability and duration of action. Additionally, esters can be hydrolyzed under physiological conditions to release active pharmacophores, providing a mechanism for controlled drug release.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with high accuracy. Using molecular docking simulations, scientists have been able to identify how Benzyl 4-ethynyl-2-azabicyclo[3].3].3]octane-3-carboxylethylester interacts with various proteins and enzymes relevant to human health and disease. These studies have provided valuable insights into its potential therapeutic applications.

The benzyl group attached to the carboxylate ester not only contributes to the overall solubility and stability of the molecule but also serves as a point for further derivatization. By introducing different substituents at the benzyl position, researchers can fine-tune the pharmacological properties of Benzyl 4-ethynyl-[1].1].1]-bicyclo[3].3].3]-octanecarboxylic acid ethylester, leading to compounds with enhanced potency or selectivity.

In conclusion, Benzyl 4-ethynyl-[1].1].1]-bicyclo[3].3].3]-octanecarboxylic acid ethylester (CAS No. 2770486- 41- 5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the bicyclic framework, ethynyl group, carboxylate ester, and benzyl moiety, make it a valuable scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing drug discovery efforts.